N-(4-bromo-3-methylphenyl)-2-(3-methylphenoxy)acetamide

• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C16H16BrNO2/c1-11-4-3-5-14(8-11)20-10-16(19)18-13-6-7-15(17)12(2)9-13/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: JLXJJERXHHGQKH-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC(=C(C=C2)Br)C

Description

N-(4-bromo-3-methylphenyl)-2-(3-methylphenoxy)acetamide, also known as BMA-168, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. BMA-168 is a member of the acetamide family and is a white to off-white powder that is soluble in organic solvents.

Mechanism of Action

N-(4-bromo-3-methylphenyl)-2-(3-methylphenoxy)acetamide works by binding to the CB2 receptor and activating a signaling pathway that leads to the inhibition of pro-inflammatory cytokines and chemokines. This results in a reduction of inflammation and immune cell activation.
Biochemical and Physiological Effects:
N-(4-bromo-3-methylphenyl)-2-(3-methylphenoxy)acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation in various animal models of inflammation, including acute lung injury, colitis, and arthritis. It has also been shown to have anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-bromo-3-methylphenyl)-2-(3-methylphenoxy)acetamide is its high affinity for the CB2 receptor, which makes it a potent and selective agonist. However, one limitation is that it is not very water-soluble, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-bromo-3-methylphenyl)-2-(3-methylphenoxy)acetamide. One potential area of research is the development of more water-soluble analogs of N-(4-bromo-3-methylphenyl)-2-(3-methylphenoxy)acetamide that can be used in a wider range of experimental settings. Another area of research is the exploration of its potential use in the treatment of various immune-related disorders and cancers. Additionally, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-(4-bromo-3-methylphenyl)-2-(3-methylphenoxy)acetamide involves the reaction of 4-bromo-3-methylbenzoic acid with 3-methylphenol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-2-(3-methylphenoxy)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have a high affinity for the cannabinoid receptor CB2, which is predominantly expressed in immune cells. This makes it a potential candidate for the treatment of various immune-related disorders such as inflammation, autoimmune diseases, and cancer.